Cas no 2490406-93-2 (2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide)

• Product Name: 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide
• CAS No: 2490406-93-2
• MF: C₁₃H₁₈ClNO₃S
• MW: 303.804921627045
• CID: 5464360
• Update Time: 2025-06-29

2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide
• Z3377960351
• 2-chloro-N-[2-methanesulfonyl-1-(4-methylphenyl)propyl]acetamide

• Inchi： 1S/C13H18ClNO3S/c1-9-4-6-11(7-5-9)13(15-12(16)8-14)10(2)19(3,17)18/h4-7,10,13H,8H2,1-3H3,(H,15,16)
• InChI Key： YOSSGECVLFBSSK-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1C=CC(C)=CC=1)C(C)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 303.0695923 g/mol
• Monoisotopic Mass: 303.0695923 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 303.81
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6

Additional information on 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide

Introduction to 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide (CAS No. 2490406-93-2)

2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide (CAS No. 2490406-93-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of pain management and neurodegenerative diseases.

The molecular structure of 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide is composed of a chloroacetamide moiety linked to a substituted phenyl and methylsulfonyl group. This combination of functional groups imparts specific pharmacological properties that make it an interesting candidate for further investigation. The presence of the chloro group enhances the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and reach target sites within the body.

Recent studies have focused on the pharmacological activities of 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide. One notable area of research involves its analgesic properties. In preclinical models, this compound has demonstrated significant pain-relieving effects, comparable to those of established analgesics such as morphine. The mechanism of action is thought to involve the modulation of nociceptive pathways, particularly through interactions with opioid receptors and other pain-related signaling molecules.

Beyond its analgesic potential, 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide has also shown promise in neurodegenerative disease models. Research suggests that this compound may have neuroprotective effects, potentially through its ability to reduce oxidative stress and inflammation. These properties are particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and inflammation play critical roles in disease progression.

The safety profile of 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. This favorable safety profile supports its potential for further development as a therapeutic agent.

In addition to its therapeutic applications, 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide has also been studied for its potential use as a research tool. Its unique chemical structure and pharmacological properties make it a valuable compound for investigating various biological processes and pathways. For example, it can be used to study the mechanisms underlying pain perception and neurodegeneration, providing insights that could lead to the development of new therapeutic strategies.

The synthesis of 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide involves several well-established chemical reactions. The key steps typically include the formation of the substituted phenyl and methylsulfonyl groups, followed by their coupling with the chloroacetamide moiety. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating both research and potential commercial applications.

In conclusion, 2-Chloro-N-[1-(4-methylphenyl)-2-methylsulfonylpropyl]acetamide (CAS No. 2490406-93-2) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing our understanding and treatment of various medical conditions.